Cas no 2549003-53-2 (4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline)

• Product Name: 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline
• CAS No: 2549003-53-2
• MF: C₁₈H₁₈F₂N₆
• MW: 356.372529506683
• CID: 5312706
• PubChem ID: 154882816
• Update Time: 2025-05-20

4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline Chemical and Physical Properties

Names and Identifiers

• 2549003-53-2
• AKOS040729775
• 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline
• F6788-3864
• 4-[4-[6-(Difluoromethyl)-2-methyl-4-pyrimidinyl]-1-piperazinyl]quinazoline

• Inchi： 1S/C18H18F2N6/c1-12-23-15(17(19)20)10-16(24-12)25-6-8-26(9-7-25)18-13-4-2-3-5-14(13)21-11-22-18/h2-5,10-11,17H,6-9H2,1H3
• InChI Key： PXGPLZZOYDBFDU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(N2CCN(C3C=C(C(F)F)N=C(C)N=3)CC2)N=C1

Computed Properties

• Exact Mass: 356.15610092g/mol
• Monoisotopic Mass: 356.15610092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.4±50.0 °C(Predicted)
• pka: 8.31±0.30(Predicted)

Additional information on 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline

Comprehensive Overview of 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline (CAS No. 2549003-53-2)

4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline (CAS No. 2549003-53-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinazoline and pyrimidine derivative families, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug discovery, particularly in targeting kinase-related pathways.

The molecular structure of 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline combines a quinazoline core with a piperazine linker and a difluoromethylpyrimidine moiety. This hybrid architecture enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic development. Recent studies have explored its role in modulating enzyme activity, particularly in oncology and inflammation-related research. The presence of the difluoromethyl group is noteworthy, as it often improves metabolic stability and bioavailability in drug-like molecules.

In the pharmaceutical sector, 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline is being investigated for its potential as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer. The compound's ability to selectively inhibit specific kinases could pave the way for new treatments with fewer side effects. Additionally, its quinazoline scaffold is structurally similar to several FDA-approved drugs, which further validates its therapeutic potential.

Beyond pharmaceuticals, this compound has applications in agrochemical research. The pyrimidine and quinazoline motifs are commonly found in herbicides and fungicides, suggesting that 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline could be optimized for crop protection. Its difluoromethyl group may contribute to enhanced pesticidal activity by increasing its resistance to degradation in environmental conditions.

The synthesis of 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers have developed efficient protocols to produce high-purity batches of this compound, ensuring its suitability for preclinical studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its identity and purity, which are critical for regulatory compliance and research reproducibility.

Market trends indicate a growing demand for innovative heterocyclic compounds like 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline, driven by advancements in personalized medicine and sustainable agriculture. Pharmaceutical companies are investing heavily in small-molecule libraries to accelerate drug discovery, while agrochemical firms seek eco-friendly alternatives to traditional pesticides. This compound's versatility positions it as a valuable asset in both sectors.

From a regulatory perspective, 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline is currently in the research phase, with no reported toxicity or safety concerns in public databases. However, thorough toxicological studies are essential before clinical or agricultural use. Researchers are encouraged to follow Good Laboratory Practices (GLP) when handling this compound to ensure data integrity and safety.

In summary, 4-{4-[6-(difluoromethyl)-2-methylpyrimidin-4-yl]piperazin-1-yl}quinazoline (CAS No. 2549003-53-2) represents a cutting-edge heterocyclic compound with broad potential in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing interest in kinase inhibitors and sustainable crop protection, makes it a compelling subject for further research. As scientific understanding of this molecule deepens, its applications are likely to expand, offering new solutions for global health and agricultural challenges.